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Compound of Interest

Compound Name: Sophorabioside

Cat. No.: B1589151

Introduction

Sophorabioside is a flavonoid glycoside isolated from Sophora japonica[1][2]. Itis a
compound of interest for various research applications due to its biological activities. A critical
parameter for its use in experimental settings is its solubility in common laboratory solvents.
This technical guide provides an in-depth overview of the solubility of sophorabioside in
Dimethyl Sulfoxide (DMSO), ethanol, and water, complete with quantitative data, experimental

protocols, and process visualizations.

Quantitative Solubility Data

The solubility of sophorabioside varies significantly across different solvents. The following
table summarizes the available quantitative and qualitative solubility data.
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N Molar .
Solvent Solubility . Conditions
Concentration

Ultrasonic assistance

is required. Use newly
DMSO 50 mg/mL[1][2] 86.43 mM[1][2] opened, non-

hygroscopic DMSO

for best results[1].

At 25°C[3]. Described

0.098 mg/mL (0.098 as "almost insoluble”
Water ~0.17 mM )
g/L) [3] or "slightly soluble
in boiling water"[4].
) ) Described as "soluble
Ethanol Data not available Data not available

in hot alcohol"[4].

Detailed Solvent Analysis
Dimethyl Sulfoxide (DMSO)

Sophorabioside exhibits high solubility in DMSO, reaching up to 50 mg/mL (86.43 mM)[1][2].
DMSO is a polar aprotic solvent well-known for its ability to dissolve a wide range of organic
compounds, including those with poor aqueous solubility[5][6][7]. For sophorabioside,
achieving this concentration requires mechanical assistance, specifically sonication[1][2]. It is
also crucial to use fresh, anhydrous DMSO, as the hygroscopic nature of DMSO can negatively
impact the solubility of the compound][1].

Water

The solubility of sophorabioside in water is very low. At room temperature (25°C), its solubility
is reported to be approximately 0.098 g/L, rendering it "almost insoluble” for many practical
applications[3]. The solubility shows some improvement with an increase in temperature, as it
is described as being "slightly soluble in boiling water"[4]. This low aqueous solubility is a
common characteristic of many flavonoid glycosides.

Ethanol
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Quantitative solubility data for sophorabioside in pure ethanol is not readily available in the
reviewed literature. However, it is qualitatively described as being "soluble in hot alcohol"[4].
This suggests that, similar to its behavior in water, increasing the temperature of the ethanol
can enhance the dissolution of sophorabioside. For practical purposes, researchers may need
to determine the specific solubility at their desired temperature empirically.

Experimental Protocols

While specific, detailed experimental protocols for determining the solubility of sophorabioside
were not found in the search results, a general methodology can be constructed based on
standard laboratory practices.

Protocol 1: Preparation of a Sophorabioside Stock
Solution in DMSO

This protocol is based on the methods suggested by chemical suppliers for dissolving
sophorabioside.

» Weighing: Accurately weigh the desired amount of solid sophorabioside in a suitable vial.

e Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve the target
concentration (e.g., for a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of
sophorabioside).

o Dissolution:
o Vortex the mixture for 1-2 minutes at room temperature.

o Place the vial in an ultrasonic bath and sonicate. Intermittently check for dissolution. For
difficult-to-dissolve compounds, gentle warming to 37°C can be applied in conjunction with
sonication[2][8].

o Storage: Once a clear solution is obtained, it can be stored. For long-term storage, it is
recommended to store stock solutions at -20°C for up to one month or -80°C for up to six
months, protected from light[1][2]. Prepare fresh working solutions for in vivo experiments on
the day of use[1].
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Protocol 2: General Method for Solubility Determination

This protocol outlines a general workflow for experimentally determining the solubility of a

compound in a given solvent.

o Equilibrium Method:

[¢]

Add an excess amount of sophorabioside to a known volume of the solvent (DMSO,
ethanol, or water) in a sealed vial. The amount should be sufficient to ensure a saturated
solution with visible solid remaining.

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

Separate the undissolved solid from the solution via centrifugation or filtration (using a
filter that does not bind the compound).

Carefully collect the supernatant (the saturated solution).

» Concentration Analysis:

Determine the concentration of sophorabioside in the supernatant using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
Spectroscopy.

This requires the prior establishment of a standard curve with known concentrations of
sophorabioside.

 Calculation: The determined concentration represents the solubility of sophorabioside in

that solvent at the specified temperature.

Visualizations
Experimental and Biological Processes

To aid in the conceptualization of relevant laboratory and biological processes involving

sophorabioside, the following diagrams are provided.
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Solubility Determination Workflow

Add excess Sophorabioside Equilibrate mixture Separate solid and liquid Analyze supernatant Determine Concentration
to solvent (e.g., 24h shaking) (Centrifuge/Filter) (e.g., HPLC, UV-Vis) (Solubility)

Click to download full resolution via product page
Caption: A general workflow for determining the solubility of a compound.

Sophorabioside can be enzymatically converted to sophoricoside, a more bioavailable form[9]
[10][11]. This biotransformation is a key process in its metabolism and can be intentionally

a-L-Rhamnosidase

induced.

Sophorabioside

Biotransformation

Sophoricoside
(More Bioavailable)

Click to download full resolution via product page

Caption: Enzymatic biotransformation of sophorabioside to sophoricoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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